2,4,6-Tribromoanisole
2,4,6-Tribromoanisole
Brand Name:
Vulcanchem
CAS No.:
607-99-8
VCID:
VC0143524
InChI:
InChI=1S/C7H5Br3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3
SMILES:
COC1=C(C=C(C=C1Br)Br)Br
Molecular Formula:
C7H5Br3O
Molecular Weight:
344.83 g/mol
2,4,6-Tribromoanisole
CAS No.: 607-99-8
Reference Standards
VCID: VC0143524
Molecular Formula: C7H5Br3O
Molecular Weight: 344.83 g/mol
| CAS No. | 607-99-8 |
|---|---|
| Product Name | 2,4,6-Tribromoanisole |
| Molecular Formula | C7H5Br3O |
| Molecular Weight | 344.83 g/mol |
| IUPAC Name | 1,3,5-tribromo-2-methoxybenzene |
| Standard InChI | InChI=1S/C7H5Br3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3 |
| Standard InChIKey | YXTRCOAFNXQTKL-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1Br)Br)Br |
| Canonical SMILES | COC1=C(C=C(C=C1Br)Br)Br |
| Boiling Point | 298.0 °C 298 °C |
| Colorform | Needles from ethanol |
| Density | 2.491 g/cu cm at 25 °C |
| Melting Point | 88.0 °C 88 °C |
| Solubility | Slightly soluble in ethanol; very soluble in acetone and benzene; soluble in carbon tetrachloride In water, 1.85 mg/L at 25 °C (est) |
| Synonyms | 1,3,5-Tribromo-2-methoxybenzene; 1-Methoxy-2,4,6-tribromobenzene; Methyl 2,4,6-Tribromophenyl Ether; NSC 2218; |
| Vapor Pressure | 5.38X10-4 mm Hg at 25 °C (est) |
| PubChem Compound | 11839 |
| Last Modified | Nov 11 2021 |
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